Cas no 5331-48-6 (N-(n-Propyl)acetamide)

• Product Name: N-(n-Propyl)acetamide
• CAS No: 5331-48-6
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD00051554
• CID: 85287
• Update Time: 2025-05-24

N-(n-Propyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(n-Propyl)acetamide
• N-propylacetamide
• Acetamide,N-propyl
• Acetyl-propylamin
• EINECS 226-231-9
• Essigsaeure-propylamid
• N-Propyl-acetamid
• N-propyl-acetamide

• MDL： MFCD00051554
• Inchi： 1S/C5H11NO/c1-3-4-6-5(2)7/h3-4H2,1-2H3,(H,6,7)
• InChI Key： IHPHPGLJYCDONF-UHFFFAOYSA-N
• SMILES： CCCNC(=O)C
• BRN： 1699600

Computed Properties

• Exact Mass: 101.08400
• Monoisotopic Mass: 101.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 61.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.4
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Color/Form: Colorless or yellow liquid.
• Density: 0,912 g/cm3
• Boiling Point: 556.9°C at 760 mmHg
• Flash Point: 169.9±24.6 °C
• Refractive Index: 1.4370
• PSA: 29.10000
• LogP: 0.92340
• Solubility: Not determined

N-(n-Propyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(n-Propyl)acetamide

Comprehensive Overview of N-(n-Propyl)acetamide (CAS No. 5331-48-6): Properties, Applications, and Industry Insights

N-(n-Propyl)acetamide (CAS No. 5331-48-6) is a specialized organic compound belonging to the class of amide derivatives. This compound, also referred to as N-propylacetamide, has garnered significant attention in pharmaceutical and chemical research due to its versatile properties. With a molecular formula of C₅H₁₁NO, it serves as a key intermediate in synthesizing more complex molecules. The growing demand for amide-based compounds in drug development and agrochemicals has positioned N-(n-Propyl)acetamide as a compound of interest for researchers and manufacturers alike.

One of the most frequently searched questions about N-(n-Propyl)acetamide is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar solvents like water and ethanol, making it suitable for laboratory and industrial applications. Its stability at room temperature and resistance to hydrolysis under neutral conditions further enhance its utility. Researchers often explore its synthetic pathways, with methods such as the reaction of propylamine with acetic anhydride being commonly employed. These characteristics align with the broader trend of optimizing green chemistry processes, a hot topic in sustainable manufacturing.

In the pharmaceutical sector, N-(n-Propyl)acetamide is valued for its role as a building block in drug synthesis. Its structure allows for modifications that can lead to biologically active molecules, particularly in central nervous system (CNS) therapeutics. Recent studies have investigated its potential as a precursor for neurologically active compounds, addressing the rising global focus on mental health and neurodegenerative diseases. This connection to healthcare innovation makes it a recurring subject in academic and industry discussions.

Another area of interest is the compound’s applicability in material science. With the surge in demand for high-performance polymers and coatings, N-(n-Propyl)acetamide has been explored as a monomer or additive to enhance material properties. Its ability to form hydrogen bonds contributes to the durability and flexibility of polymeric matrices. This aligns with the industry’s shift toward smart materials and biodegradable alternatives, topics frequently searched by engineers and environmental scientists.

From a commercial perspective, the global market for amide derivatives like N-(n-Propyl)acetamide is expanding, driven by advancements in pharmaceutical intermediates and specialty chemicals. Suppliers and distributors emphasize its high purity grades (≥98%) to meet stringent industry standards. Quality control measures, including HPLC and GC analysis, are critical to ensuring consistency, a point often highlighted in procurement queries. Additionally, regulatory compliance with REACH and FDA guidelines is a key consideration for buyers, reflecting the broader emphasis on chemical safety and transparency.

In conclusion, N-(n-Propyl)acetamide (CAS No. 5331-48-6) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and agrochemicals. Its relevance to sustainable chemistry and healthcare innovation ensures its continued prominence in research and industry. As interest in bioactive amides and eco-friendly materials grows, this compound is poised to remain a subject of scientific and commercial exploration.